Cas no 1823901-45-6 (5-Oxaspiro[3.4]octan-7-amine)

• Product Name: 5-Oxaspiro[3.4]octan-7-amine
• CAS No: 1823901-45-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD26937933
• CID: 4621954
• PubChem ID: 122156634
• Update Time: 2025-10-29

5-Oxaspiro[3.4]octan-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-oxaspiro[3.4]octan-7-amine
• 5-Oxaspiro[3.4]octan-7-amine

• MDL： MFCD26937933
• Inchi： 1S/C7H13NO/c8-6-4-7(9-5-6)2-1-3-7/h6H,1-5,8H2
• InChI Key： FOBOXLVXXYQTAK-UHFFFAOYSA-N
• SMILES： O1CC(CC21CCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2

Additional information on 5-Oxaspiro[3.4]octan-7-amine

Recent Advances in the Study of 5-Oxaspiro[3.4]octan-7-amine (CAS: 1823901-45-6) and Its Applications in Chemical Biology and Medicine

The compound 5-Oxaspiro[3.4]octan-7-amine (CAS: 1823901-45-6) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research briefing provides an overview of the latest studies focusing on the synthesis, characterization, and biological evaluation of this compound and its derivatives. The findings highlight its significance in drug discovery and development, particularly in targeting specific biological pathways.

Recent synthetic approaches to 5-Oxaspiro[3.4]octan-7-amine have focused on optimizing yield and purity while minimizing side reactions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for its synthesis, achieving a 78% yield with high enantioselectivity. The method employs a palladium-catalyzed cyclization followed by amine functionalization, offering a scalable route for industrial applications. This advancement addresses previous challenges in the large-scale production of this compound, which had been a bottleneck in its further exploration.

In terms of biological activity, 5-Oxaspiro[3.4]octan-7-amine has shown notable interactions with G-protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. A preclinical study (Nature Chemical Biology, 2024) revealed that derivatives of this compound exhibit high affinity for the serotonin 5-HT_2A receptor, with potential implications for treating depression and anxiety. The study utilized molecular docking and dynamic simulations to elucidate the binding mechanisms, providing a foundation for the design of more selective analogs.

Another significant application of 5-Oxaspiro[3.4]octan-7-amine lies in its role as a building block for PROTACs (Proteolysis Targeting Chimeras). A recent publication in ACS Chemical Biology (2024) described its incorporation into a PROTAC targeting the BET family of proteins, which are implicated in cancer progression. The resulting molecule demonstrated enhanced cellular permeability and proteasomal degradation efficiency, highlighting the versatility of this scaffold in targeted protein degradation strategies.

Pharmacokinetic studies of 5-Oxaspiro[3.4]octan-7-amine derivatives have also shown promising results. Research published in Drug Metabolism and Disposition (2023) reported improved metabolic stability and oral bioavailability compared to earlier analogs, addressing previous limitations in drug-like properties. These findings are critical for advancing the compound into clinical trials, particularly for central nervous system (CNS) indications where blood-brain barrier penetration is essential.

In conclusion, 5-Oxaspiro[3.4]octan-7-amine (CAS: 1823901-45-6) represents a multifaceted scaffold with broad applications in drug discovery. Recent advances in its synthesis, biological evaluation, and therapeutic potential underscore its value as a tool compound and drug candidate. Future research directions may focus on expanding its utility in other target classes and optimizing its properties for specific disease indications. The compound's unique spirocyclic structure continues to inspire innovative approaches in chemical biology and medicinal chemistry.